Cas no 104285-82-7 (1H-Purine-2,6-dione,3,9-dihydro-1-propyl-)

• Product Name: 1H-Purine-2,6-dione,3,9-dihydro-1-propyl-
• CAS No: 104285-82-7
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 173359
• PubChem ID: 128525
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,9-dihydro-1-propyl-
• 1-propyl-3,7-dihydropurine-2,6-dione
• 1-propylxanthine
• 1H-Purine-2,6-dione, 3,7-dihydro-1-propyl-
• 1-propyl-3,7-dihydro-1H-purine-2,6-dione
• SCHEMBL8930198
• DTXSID10146367
• CHEMBL39986
• SCHEMBL4423680
• 1-Propyl-3,7-dihydro-purine-2,6-dione
• BDBM50001490
• 104285-82-7
• IWBONKMODGBEOX-UHFFFAOYSA-N
• PD179642

• Inchi： 1S/C8H10N4O2/c1-2-3-12-7(13)5-6(10-4-9-5)11-8(12)14/h4H,2-3H2,1H3,(H,9,10)(H,11,14)
• InChI Key： IWBONKMODGBEOX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)NC(N1CCC)=O

Computed Properties

• Exact Mass: 194.0805
• Monoisotopic Mass: 194.080376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 78.1

Experimental Properties

• Density: 1.367
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.583
• PSA: 78.09
• LogP: 0.23520